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Compound Focus: 3-Chlorocyclopentene

CAS No.: 96-40-2

Cat. No.: S772707

Get Quote

The table below summarizes the key identifiers and physical properties of 3-Chlorocyclopentene.

Property Type Value

CAS Number 96-40-2 [1] [2]

Molecular Formula C5H7Cl [1] [2]

Molecular Weight 102.56 g/mol [1] [2]

IUPAC Name 3-chlorocyclopentene [2]

Synonyms 2-Cyclopentenyl chloride; 3-Chloro-1-cyclopentene [1] [2]

Boiling Point Not precisely specified; distilled at 18–25 °C at 5 mm pressure [3]

Density 1.0388 (estimate) [1]

Refractive Index n26
D 1.4708 [3] [1]

Canonical SMILES C1CC(C=C1)Cl [2]

Synthesis and Experimental Protocols

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s772707?utm_src=pdf-body
https://www.smolecule.com/products/s772707?utm_src=pdf-interest
https://www.smolecule.com/products/s772707?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB11075442_EN.htm
https://www.alfa-chemistry.com/3-chlorocyclopentene-cas-96-40-2-item-294238.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB11075442_EN.htm
https://www.alfa-chemistry.com/3-chlorocyclopentene-cas-96-40-2-item-294238.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB11075442_EN.htm
https://www.alfa-chemistry.com/3-chlorocyclopentene-cas-96-40-2-item-294238.htm
https://www.alfa-chemistry.com/3-chlorocyclopentene-cas-96-40-2-item-294238.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB11075442_EN.htm
https://www.alfa-chemistry.com/3-chlorocyclopentene-cas-96-40-2-item-294238.htm
https://orgsyn.org/demo.aspx?prep=CV4P0238
https://www.chemicalbook.com/ProductChemicalPropertiesCB11075442_EN.htm
https://orgsyn.org/demo.aspx?prep=CV4P0238
https://www.chemicalbook.com/ProductChemicalPropertiesCB11075442_EN.htm
https://www.alfa-chemistry.com/3-chlorocyclopentene-cas-96-40-2-item-294238.htm
https://www.smolecule.com/products/s772707?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The synthesis of 3-chlorocyclopentene is a two-step process beginning with the preparation of

cyclopentadiene from its dimer, followed by hydrochlorination.

Step 1: Preparation of Cyclopentadiene from Dicyclopentadiene

The following diagram illustrates the laboratory setup for the depolymerization of dicyclopentadiene to

cyclopentadiene.

500-mL Flask
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Heated to 160°C
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Vapors Vertical Condenser
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n²⁵D ~1.433
Store at Dry Ice temp.
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Diagram of the depolymerization apparatus for synthesizing cyclopentadiene.

Procedure [3]:

Place 200 mL (195 g) of technical dicyclopentadiene in a 500-ml two-necked round-bottomed
flask.

Heat the flask to approximately 160°C using an electric heating mantle or oil bath.
Circulate water at 50°C through the Friedrichs condenser to prevent re-dimerization.

Collect the distilled cyclopentadiene in a receiver cooled in a Dry Ice bath.
The process takes 4–5 hours, yielding cyclopentadiene with a refractive index of about 1.433 at
25°C.

Critical Notes [3]:

Cyclopentadiene dimerizes rapidly at room temperature and must be used immediately or
stored at Dry Ice temperatures.

The yield depends on the quality of the starting dicyclopentadiene, with one reported yield of
approximately 87%.

Step 2: Synthesis of 3-Chlorocyclopentene

The hydrochlorination reaction setup is illustrated below.
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Workflow for synthesizing 3-chlorocyclopentene from cyclopentadiene and HCl.

Procedure [3]:
Weigh the flask containing the freshly prepared cyclopentadiene.

Cool the flask in a Dry Ice bath. An ice-salt bath can be used but is less effective.
Rapidly pass dry hydrogen chloride gas (from a cylinder or generator) into the cooled

cyclopentadiene.
Continuously swirl the flask to ensure good mixing and maintain the temperature below 0°C.

Periodically detach and weigh the flask to monitor HCl addition. Stop the addition about 10%
short of the theoretical quantity to avoid excess.

Purification (Optional) [3]:
Set up a distillation apparatus with a capillary tube and a receiver cooled in a Dry Ice bath.

Apply vacuum and remove a fore-run at a bath temperature of 20°C and ~15 mm pressure.
Change the receiver and collect the main fraction at 18–25°C and 5 mm pressure. The water

bath temperature should not exceed 30°C.
This yields a colorless liquid in 70–90% yield based on cyclopentadiene.

Stability, Handling, and Applications
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Stability and Storage [3]: 3-Chlorocyclopentene is unstable at room temperature and readily

polymerizes to a black tar. It must be used immediately or stored at temperatures well below 0°C. All
apparatus must be cleaned immediately after use, as ground-glass joints may become cemented.

Primary Uses [1]: It has been used as an initiator in the quasi-living cationic polymerization of
isobutene.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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